Cas no 2228535-53-1 (3-(chloromethyl)-2,2-dimethylthiolane)

• Product Name: 3-(chloromethyl)-2,2-dimethylthiolane
• CAS No: 2228535-53-1
• MF: C₇H₁₃ClS
• MW: 164.696120023727
• CID: 6440957
• PubChem ID: 165789057
• Update Time: 2025-05-19

3-(chloromethyl)-2,2-dimethylthiolane Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-2,2-dimethylthiolane
• 2228535-53-1
• EN300-1993532

• Inchi： 1S/C7H13ClS/c1-7(2)6(5-8)3-4-9-7/h6H,3-5H2,1-2H3
• InChI Key： FGUMPXNHYHROKG-UHFFFAOYSA-N
• SMILES： ClCC1CCSC1(C)C

Computed Properties

• Exact Mass: 164.0426493g/mol
• Monoisotopic Mass: 164.0426493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.3Ų

Additional information on 3-(chloromethyl)-2,2-dimethylthiolane

Recent Advances in the Application of 3-(Chloromethyl)-2,2-dimethylthiolane (CAS: 2228535-53-1) in Chemical Biology and Pharmaceutical Research

The compound 3-(chloromethyl)-2,2-dimethylthiolane (CAS: 2228535-53-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This heterocyclic thiolane derivative, characterized by its chloromethyl functional group, serves as a valuable building block for the synthesis of more complex molecules, particularly in the context of targeted drug delivery and prodrug design. Recent studies have explored its utility in the development of novel therapeutic agents, leveraging its unique chemical properties to enhance drug stability, bioavailability, and specificity.

One of the most notable applications of 3-(chloromethyl)-2,2-dimethylthiolane is its role in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that undergo enzymatic or chemical transformation in vivo to release the active drug. The chloromethyl group in this compound provides a reactive site for conjugation with various drug molecules, enabling the design of prodrugs with improved pharmacokinetic profiles. For instance, researchers have successfully utilized this compound to develop prodrugs of anticancer agents, which exhibit reduced systemic toxicity and enhanced tumor-targeting capabilities. The thiolane ring further contributes to the stability of these prodrugs, ensuring controlled release of the active moiety under physiological conditions.

In addition to its applications in prodrug design, 3-(chloromethyl)-2,2-dimethylthiolane has been employed in the development of covalent inhibitors. Covalent inhibitors form irreversible or reversible bonds with their target proteins, offering advantages such as prolonged pharmacodynamic effects and reduced dosing frequency. The electrophilic nature of the chloromethyl group makes this compound an ideal candidate for the design of covalent inhibitors targeting enzymes involved in inflammatory and infectious diseases. Recent studies have demonstrated its efficacy in inhibiting key enzymes such as proteases and kinases, highlighting its potential as a scaffold for the development of next-generation therapeutics.

Another emerging area of research involves the use of 3-(chloromethyl)-2,2-dimethylthiolane in bioconjugation strategies. Bioconjugation refers to the covalent attachment of synthetic molecules to biomolecules such as proteins, peptides, or nucleic acids. This compound's reactivity allows for site-specific modification of biomolecules, enabling the creation of hybrid systems with tailored functionalities. For example, researchers have conjugated this compound to antibodies to develop antibody-drug conjugates (ADCs), which combine the specificity of antibodies with the cytotoxic effects of small-molecule drugs. Such ADCs have shown promise in the treatment of various cancers, with several candidates currently undergoing clinical trials.

Despite its promising applications, the use of 3-(chloromethyl)-2,2-dimethylthiolane is not without challenges. Issues such as potential off-target reactivity and the need for precise control over reaction conditions must be addressed to ensure the safety and efficacy of derived therapeutics. Recent advancements in synthetic chemistry and computational modeling have provided tools to mitigate these challenges, enabling more predictable and controlled utilization of this compound. For instance, the development of protecting group strategies and the use of catalysts have improved the selectivity of reactions involving this compound, reducing unwanted side reactions.

In conclusion, 3-(chloromethyl)-2,2-dimethylthiolane (CAS: 2228535-53-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in prodrug design, covalent inhibitor development, and bioconjugation underscore its potential to contribute to the discovery and development of novel therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility, paving the way for innovative solutions to unmet medical needs. As the field continues to evolve, this compound is likely to remain a focal point of interdisciplinary research, bridging the gap between chemistry and biology to advance drug discovery.